Cas no 134750-51-9 (N-tert-butyl-2-(hydroxymethyl)benzamide)

• Product Name: N-tert-butyl-2-(hydroxymethyl)benzamide
• CAS No: 134750-51-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD24563247
• CID: 1243313
• PubChem ID: 15004619
• Update Time: 2025-06-26

N-tert-butyl-2-(hydroxymethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1,1-dimethylethyl)-2-(hydroxymethyl)-
• N-tert-butyl-2-(hydroxymethyl)benzamide
• EN300-25123609
• N-tert-butyl-2-(hydroxymethyl)-benzamide
• 134750-51-9
• DTXSID80566816
• N-tert-butyl-2-methylol-benzamide

• MDL： MFCD24563247
• Inchi： 1S/C12H17NO2/c1-12(2,3)13-11(15)10-7-5-4-6-9(10)8-14/h4-7,14H,8H2,1-3H3,(H,13,15)
• InChI Key： MDNJMSNAIMZUNN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1CO)NC(C)(C)C

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-tert-butyl-2-(hydroxymethyl)benzamide

N-tert-Butyl-2-(Hydroxymethyl)benzamide: An Overview of CAS No. 134750-51-9

N-tert-butyl-2-(hydroxymethyl)benzamide (CAS No. 134750-51-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-tert-butyl-2-(hydroxymethyl)benzamide.

Chemical Structure and Properties

N-tert-butyl-2-(hydroxymethyl)benzamide is a derivative of benzamide with a tert-butyl group and a hydroxymethyl substituent. The molecular formula of this compound is C₁₁H₁₅NO₂, and its molecular weight is approximately 193.24 g/mol. The presence of the tert-butyl group imparts steric hindrance and stability to the molecule, while the hydroxymethyl group introduces polarity and reactivity. These structural features contribute to the compound's unique chemical properties, such as solubility in polar solvents and reactivity in various chemical reactions.

The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. Its melting point is around 80-82°C, making it suitable for various synthetic processes that require moderate temperatures. The solubility of N-tert-butyl-2-(hydroxymethyl)benzamide in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of N-tert-butyl-2-(hydroxymethyl)benzamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-hydroxymethylbenzoic acid with tert-butylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds via an amide bond formation between the carboxylic acid group of 2-hydroxymethylbenzoic acid and the amino group of tert-butylamine.

An alternative approach involves the nucleophilic substitution of a suitable leaving group on the benzene ring with tert-butylamine. For example, 2-chloromethylbenzoic acid can be reacted with tert-butylamine in a polar aprotic solvent such as dimethylformamide (DMF) to form the desired product. This method offers high yields and good purity but may require more stringent reaction conditions.

Biological Activities

N-tert-butyl-2-(hydroxymethyl)benzamide has been studied for its potential biological activities, particularly in the context of drug development. Recent research has shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-tert-butyl-2-(hydroxymethyl)benzamide could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, N-tert-butyl-2-(hydroxymethyl)benzamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression.

Recent Research Advancements

The ongoing research on N-tert-butyl-2-(hydroxymethyl)benzamide continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. By modulating HDAC activity, N-tert-butyl-2-(hydroxymethyl)benzamide may have implications for treating diseases characterized by aberrant gene expression patterns.

Another area of active research involves the use of N-tert-butyl-2-(hydroxymethyl)benzamide as a scaffold for developing novel drug candidates. Scientists are exploring structural modifications to enhance its pharmacological properties, such as improving solubility, bioavailability, and target specificity. These efforts aim to optimize the compound for clinical applications and address unmet medical needs.

Conclusion

In summary, N-tert-butyl-2-(hydroxymethyl)benzamide (CAS No. 134750-51-9) is a multifaceted organic compound with a wide range of potential applications in chemistry and biology. Its unique chemical structure endows it with valuable properties that make it suitable for various synthetic processes and biological studies. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future drug development.